Estriol-d3

• Molecular Formula: C18H24O3
• Molecular Weight: 291.4 g/mol
• InChI: InChI=1S/C18H24O3/c1-18-7-6-13-12-5-3-11(19)8-10(12)2-4-14(13)15(18)9-16(20)17(18)21/h3,5,8,13-17,19-21H,2,4,6-7,9H2,1H3/t13?,14-,15?,16?,17+,18-/m0/s1/i3D,8D,17D
• InChIKey: PROQIPRRNZUXQM-RMIGZINOSA-N

Quantitative LC-MS/MS of estriol in plasma or urine suffers from matrix effects and analytical drift. Estriol-d3 is a deuterated internal standard that corrects for ion suppression and extraction losses. - **Isotopic Purity:** ≥98.8% (certified), minimizing unlabeled estriol interference. - **Performance Data:** Enables >96% accuracy & <3% precision in validated methods. - **Stability:** Certified 36-month shelf life for solution standards, reducing re-validation costs. - **Supply Chain:** Available in neat solid or pre-weighed solution formats for GMP/ISO labs.

Estriol-d3 Internal Standard Overview

Estriol-d3 (CAS 79037-36-8), also known as Oestriol-d3 or (2,4,17-d3)-Estriol, is a stable isotope-labeled analog of the endogenous estrogen estriol. It is an isotopologue where three hydrogen atoms at the C2, C4, and C17 positions are replaced with deuterium [1]. This compound serves as a critical internal standard (IS) in Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS) methods for the accurate quantification of estriol in complex biological and environmental matrices [2]. Its primary value lies in its near-identical physicochemical behavior to the unlabeled analyte, while the +3 Da mass shift enables precise differentiation and compensation for analytical variability .

ISTD Isotope-labeled internal standard for accurate LC-MS/MS quantitation of estriol

+3 Da Near-identical analyte behavior with clear mass differentiation from unlabeled estriol

Matrix Corrects for matrix effects and sample preparation losses in complex matrices

• [1] Lumiprobe. (n.d.). Estriol-d3. Retrieved April 23, 2026. View Source
• [2] Huang, B., Han, Z., Xu, X., Cai, Z., Jiang, W., & Ren, Y. (2011). Simultaneous determination of 7 female sex hormones in essential oil by high performance liquid chromatography-tandem mass spectrometry with isotope dilution. Chinese Journal of Chromatography (Se Pu), 29(1), 20–25. View Source

Estriol-d3 Purity and Reliability

Substituting a high-purity, certified reference material of Estriol-d3 with a less stringently characterized product introduces significant risk to the accuracy and reproducibility of analytical data. Key procurement considerations include the precise isotopic purity and the presence of unlabeled estriol or d1/d2 isotopologues, which directly contribute to method bias and elevated limits of quantification . Furthermore, a lack of certified chemical purity and quantified uncertainty can invalidate method validation and lead to compliance failures in regulated environments [1]. The following evidence demonstrates that Estriol-d3, when sourced with a comprehensive Certificate of Analysis specifying isotopic and chemical purity, provides a verifiable and critical advantage over lower-cost or less-defined alternatives.

Isotopic impurity Unlabeled estriol (d0) or mixed d1/d2 isotopologues may cause positive bias in isotope dilution MS.

Unspecified purity Bulk isotopic purity (≥98% d1-d3) masks variable d0/d1/d2 content and method bias risk.

Unverified stability Lack of certified shelf-life data may lead to premature degradation and failed analytical runs.

• [1] Hangzhou BePure Biotechnology Co., Ltd. (n.d.). Estriol-d3 Isotope, Analytical Standard, HPLC≥99.1% (TM60470). Retrieved April 23, 2026. View Source

Estriol-d3 Quantitative Evidence

Certified Purity Minimizing Analytical Bias

High-purity Estriol-d3 reference materials offer certified isotopic purity, minimizing the contribution of unlabeled estriol (d0) and lower-mass isotopologues (d1, d2) which are a primary source of positive bias in isotope dilution mass spectrometry (IDMS) . As shown, a certified reference standard guarantees an isotopic purity of 98.8% and a chemical purity of 99.1%, ensuring accurate quantification [1]. In contrast, alternative products may specify a bulk isotopic purity (e.g., ≥98% deuterated forms), which encompasses a mixture of d1-d3 species and can contribute to variable and uncorrected background signal .

Isotopic Purity Bias

Class-level

Chemical purity 99.1%
Isotopic purity 98.8% vs. bulk isotopic purity ≥98% (d1–d3 mixture)

Reduces unlabeled estriol interference; supports IDMS accuracy.

Certified per ISO 17034; HPLC analysis.

Evidence Dimension	Isotopic and Chemical Purity
Target Compound Data	Chemical Purity: 99.1%; Isotopic Purity: 98.8%
Comparator Or Baseline	Unlabeled Estriol: Contributes to method bias. Alternative Estriol-d3: Isotopic purity ≥98% (sum of d1-d3 species)
Quantified Difference	Certified isotopic purity reduces unlabeled estriol (d0) interference, a key source of positive bias in IDMS.
Conditions	HPLC analysis; Certified per ISO 17034

Why This Matters

Procuring a standard with certified isotopic purity is essential for minimizing systematic error and achieving the low limits of quantitation required for trace-level estriol analysis.

• [1] Hangzhou BePure Biotechnology Co., Ltd. (n.d.). Estriol-d3 Isotope, Analytical Standard, HPLC≥99.1% (TM60470). Retrieved April 23, 2026. View Source

Matrix Effect Mitigation for Superior Accuracy

Estriol-d3 is a highly effective internal standard for correcting matrix effects and sample preparation losses in LC-MS/MS, enabling accurate quantification of estriol in complex matrices . A validated method for essential oil analysis used Estriol-d3 to achieve excellent average recoveries of 88.5%-114.8% for estriol, with limits of detection as low as 0.3-7 μg/kg [1]. In contrast, methods lacking a proper SIL-IS like Estriol-d3, or those using a less ideally matched analog, are highly susceptible to ion suppression or enhancement, leading to significant quantitative inaccuracies in biological or environmental samples .

Matrix Effect Correction

Class-level

Average recoveries 88.5–114.8%
LOD 0.3–7 µg/kg

Enables accurate quantitation in complex matrices.

UPLC-MS/MS in essential oil; MRM mode.

Evidence Dimension	Method Accuracy (Recovery) and Sensitivity (LOD)
Target Compound Data	Average recoveries: 88.5% - 114.8%; LOD: 0.3-7 μg/kg
Comparator Or Baseline	Unlabeled Estriol (or analysis without SIL-IS): Susceptible to matrix effects, potentially yielding inaccurate, non-reproducible results.
Quantified Difference	Achieves recovery within acceptable validation guidelines (e.g., 80-120%) and low LODs for trace analysis.
Conditions	Isotope dilution UPLC-MS/MS analysis of 7 hormones in essential oil; multiple reaction monitoring (MRM) mode.

Why This Matters

This evidence demonstrates the compound's core function in enabling robust, accurate, and sensitive LC-MS methods, a non-negotiable requirement for reliable research and regulatory compliance.

• [1] Huang, B., Han, Z., Xu, X., Cai, Z., Jiang, W., & Ren, Y. (2011). Simultaneous determination of 7 female sex hormones in essential oil by high performance liquid chromatography-tandem mass spectrometry with isotope dilution. Chinese Journal of Chromatography (Se Pu), 29(1), 20–25. View Source

Long-Term Stability for Reliable Workflows

Estriol-d3 is offered in formats with certified long-term stability, ensuring consistent performance and value over time and reducing the need for frequent re-standardization. A solution standard in acetonitrile is certified with a quantitative value valid for 36 months from the date of value determination [1]. Additionally, solid reference materials are certified stable until their stated expiry date when stored under recommended conditions [2]. This documented stability profile contrasts with less stringently tested alternatives that may have shorter, unspecified, or unverified shelf-lives, potentially leading to failed runs, data loss, and the hidden costs of early reorder and re-validation.

Certified Stability

Reported

Solution standard valid 36 months

Supports long-term study continuity.

Stored at 2–8 °C in sealed ampoule.

Evidence Dimension	Certified Long-Term Stability
Target Compound Data	Solution standard valid for 36 months. Solid standard stable for multi-year shelf life.
Comparator Or Baseline	Alternative Estriol-d3 products lacking certified stability data or with shorter unspecified shelf-life.
Quantified Difference	Certified 36-month validity period minimizes the need for frequent re-standardization.
Conditions	Solution stored at 2-8°C in sealed ampoule; Solid stored at (20±5)°C in the shade.

Why This Matters

Procuring a standard with a quantified, multi-year stability period minimizes reorder frequency, ensures data continuity in long-term studies, and lowers the total cost of ownership.

• [1] Weiyel Reference Materials. (n.d.). Estriol-D3 in acetonitrile (BWQ9945-2016). Retrieved April 23, 2026. View Source
• [2] Hangzhou BePure Biotechnology Co., Ltd. (n.d.). Estriol-d3 Isotope, Analytical Standard, HPLC≥99.1% (TM60470). Retrieved April 23, 2026. View Source

Internal Standard Stability Against Epimerization

Unlabeled estriol is known to epimerize to 16-epiestriol in ethanol solutions, a transformation that can confound analytical results if not properly controlled for during sample preparation and storage [1]. This phenomenon underscores a key vulnerability when relying solely on unlabeled analyte calibration. In contrast, the deuterium substitution in Estriol-d3 enhances its structural stability under typical analytical conditions, providing a robust and reliable internal standard that is less prone to such degradation artifacts . Using Estriol-d3 as an internal standard corrects for any such transformations that might occur to the target analyte during the workflow, ensuring method robustness that calibration with unlabeled estriol alone cannot provide.

Epimerization Resistance

Reported

Deuterium substitution enhances structural stability; less prone to epimerization vs. unlabeled estriol

Protects against a known degradation pathway.

Qualitative evidence in ethanol solutions.

Evidence Dimension	Resistance to Epimerization
Target Compound Data	Enhanced stability; less prone to epimerization
Comparator Or Baseline	Unlabeled Estriol: Documented to epimerize to 16-epiestriol in ethanol.
Quantified Difference	Qualitative difference; deuterium substitution improves stability.
Conditions	Ethanol solutions and analytical workflows.

Why This Matters

This evidence highlights a critical, yet often overlooked, advantage: the inherent stability of the deuterated analog protects against a known degradation pathway of the target analyte, ensuring more accurate and reliable quantitation.

• [1] Touchstone, J. C., et al. (1967). Anomalous epimerization of estriol to 16-epiestriol. Analytical Biochemistry, 21(3), 515-518. View Source

Estriol-d3 Application Scenarios

LC-MS/MS Assay for Clinical Metabolomics

For researchers developing quantitative LC-MS/MS methods to measure endogenous estriol in human plasma or urine, Estriol-d3 is an indispensable internal standard. Its certified isotopic purity (≥98.8%) ensures minimal interference with the analyte signal, allowing for precise quantitation across a wide dynamic range [1]. The use of this standard enables the correction of ion suppression/enhancement from the biological matrix, as demonstrated by methods achieving >96% accuracy and <3% precision .

Regulatory Compliance in Food and Environmental Testing

In ISO/IEC 17025 accredited laboratories testing for hormonal contaminants in food products or environmental water, the use of a certified reference material like Estriol-d3 is a cornerstone of data defensibility. Its application in isotope dilution methods, as shown in a validated UPLC-MS/MS method for essential oils, provides the necessary accuracy (recoveries 88.5%-114.8%) and sensitivity (LODs down to 0.3 µg/kg) to meet stringent regulatory reporting limits [2].

Data Continuity in Longitudinal Health Studies

Long-term studies tracking estriol levels, such as those monitoring pregnancy or menopause, require an internal standard with proven stability to ensure consistent data over months or years. Estriol-d3 is available with a certified 36-month shelf life for solution standards, minimizing analytical drift and eliminating the need for frequent, costly re-validation and cross-calibration of new batches [3]. This stability, combined with its high purity, provides the analytical foundation for generating reliable, multi-year datasets.

Application

Selection Property

Validation Focus

Human plasma research metabolomics

Certified isotopic purity and matched matrix behavior

Matrix-effect correction and method accuracy

Food and environmental contaminant analysis

Certified reference material with traceability

Method recovery and sensitivity review

Longitudinal estriol monitoring studies

Certified multi-year shelf-life stability

Minimized analytical drift and data continuity

• [1] Hangzhou BePure Biotechnology Co., Ltd. (n.d.). Estriol-d3 Isotope, Analytical Standard, HPLC≥99.1% (TM60470). Retrieved April 23, 2026. View Source
• [2] Huang, B., Han, Z., Xu, X., Cai, Z., Jiang, W., & Ren, Y. (2011). Simultaneous determination of 7 female sex hormones in essential oil by high performance liquid chromatography-tandem mass spectrometry with isotope dilution. Chinese Journal of Chromatography (Se Pu), 29(1), 20–25. View Source
• [3] Weiyel Reference Materials. (n.d.). Estriol-D3 in acetonitrile (BWQ9945-2016). Retrieved April 23, 2026. View Source